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Compound of Interest

Compound Name: Nefazodone

Cat. No.: B1678011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Nefazodone, a substance recognized as hazardous. Adherence to these guidelines is critical

to ensure the safety of all laboratory personnel. Nefazodone is classified as a hazardous

substance that is harmful if swallowed, can cause skin and serious eye irritation, and may lead

to respiratory irritation.[1][2] Prolonged exposure through inhalation may cause serious health

damage, and there is a potential risk of harm to an unborn child.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Nefazodone to

prevent exposure through inhalation, ingestion, or skin and eye contact. The following table

summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1678011?utm_src=pdf-interest
https://www.benchchem.com/product/b1678011?utm_src=pdf-body
https://www.benchchem.com/product/b1678011?utm_src=pdf-body
https://datasheets.scbt.com/sc-203156.pdf
https://cdn.caymanchem.com/cdn/msds/10012642m.pdf
https://datasheets.scbt.com/sc-203156.pdf
https://www.benchchem.com/product/b1678011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment Specifications & Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Nefazodone poses a risk of

serious eye damage.[1][2] A

face shield provides

supplementary protection but

should always be used in

conjunction with chemical

goggles.[1]

Skin Protection
Chemical-resistant gloves and

protective clothing.

To prevent skin irritation and

potential systemic effects from

absorption, chemical-

impermeable gloves and

appropriate protective clothing

are necessary.[2][3] Inspect

gloves for integrity before each

use.[3][4]

Respiratory Protection
NIOSH-approved N95 or P1

dust mask.

Handling Nefazodone can

generate dust, and inhalation

is a primary exposure route.[1]

[5] A dust respirator is

essential to prevent respiratory

irritation and long-term health

effects.[1][2]

Handling and Operational Plan
Always handle Nefazodone in a well-ventilated area, preferably within a certified chemical

fume hood.[3] Avoid all personal contact with the substance, including the inhalation of any

dust.[1]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the designated area is clean and uncluttered.

Assemble all necessary equipment and PPE.
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Donning PPE:

Put on protective clothing.

Fit the N95 or P1 dust respirator.

Wear chemical safety goggles and a face shield.

Don chemical-resistant gloves, ensuring they overlap with the sleeves of the protective

clothing.

Handling:

Carefully weigh and transfer the required amount of Nefazodone, minimizing the creation

of dust.

Use non-sparking tools to prevent ignition sources, as Nefazodone dust can be sensitive

to ignition.[1][3]

Post-Handling:

Clean all equipment and the work area thoroughly.

Doff PPE in the reverse order of donning, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing gloves.[3][4]

Spill and Exposure Procedures
In Case of a Spill:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, use dry clean-up procedures to avoid generating dust.[1]

Gently sweep or vacuum the spilled material. If sweeping, dampen the material with water

to prevent it from becoming airborne.[1]
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Place the collected waste into a suitable, sealed container for hazardous waste disposal.

[1][4]

Major Spills:

Evacuate the area immediately.

Alert emergency responders and inform them of the nature and location of the spill.[1]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[3][5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[3][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[3][4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

Disposal Plan
Nefazodone and any materials contaminated with it must be treated as hazardous waste.[1]

Unused Product: Unused Nefazodone should be disposed of through a licensed hazardous

waste disposal service.

Contaminated Materials: All PPE, spill cleanup materials, and empty containers should be

collected in a designated, sealed hazardous waste container.[6] Empty containers may retain

product residue and should be handled with the same precautions as the product itself.[1]

General Guidance: Do not dispose of Nefazodone down the drain or in the regular trash

unless it has been properly prepared for household disposal by mixing with an undesirable

substance (like used coffee grounds or cat litter) and sealed in a container.[7][8][9] However,

for laboratory settings, professional hazardous waste disposal is the required standard.
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Quantitative Hazard Data
Hazard Parameter Value Source

Acute Toxicity (Oral) TDLO (woman): 1,333 µg/kg [2]

Explosion Severity Factor (Kst)
181 bar.m/s (Moderate

explosion potential)
[1]

Minimum Ignition Energy
6-7 mJ (Highly sensitive to

ignition as a dust cloud)
[1]

PPE Selection and Use Workflow
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Preparation Phase

PPE Donning Sequence

Handling & Disposal

PPE Doffing Sequence (Post-Handling)

Start: Handling Nefazodone

Assess Task Requirements

Verify Adequate Ventilation
(Fume Hood Available)

1. Don Protective Clothing

Ventilation OK

STOP! Do Not Proceed

Inadequate Ventilation

2. Don N95/P1 Respirator

3. Don Chemical Goggles
& Face Shield

4. Don Chemical-Resistant Gloves

Proceed with Handling

Dispose of Waste as Hazardous

1. Remove Gloves

2. Remove Face Shield & Goggles

3. Remove Protective Clothing

4. Remove Respirator

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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